N~3~-(4-fluorobenzyl)-3-methyl-N~1~-(3,4,5-trimethoxyphenyl)piperidine-1,3-dicarboxamide

• IUPAC Name: N-(3-bromophenyl)-2-[8-(3-fluorophenyl)sulfanyl-3-oxo-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]acetamide
• InChI: InChI=1S/C19H13BrFN5O2S/c20-12-3-1-5-14(9-12)23-16(27)11-26-19(28)25-8-7-22-18(17(25)24-26)29-15-6-2-4-13(21)10-15/h1-10H,11H2,(H,23,27)
• InChI Key: IQFIOMUJTAEEEM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Br)NC(=O)CN2C(=O)N3C=CN=C(C3=N2)SC4=CC=CC(=C4)F
• Molecular Formula: C19H13BrFN5O2S
• Molecular Weight: 474.3 g/mol
• CAS No.: 1251575-72-0

Description

N~3~-(4-fluorobenzyl)-3-methyl-N~1~-(3,4,5-trimethoxyphenyl)piperidine-1,3-dicarboxamide is a useful research compound. Its molecular formula is C19H13BrFN5O2S and its molecular weight is 474.31. The purity is usually 95%.
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Scientific Research Applications

Role in D2-like Receptors Understanding

The study by Sikazwe et al. (2009) reviews the synthesis and evaluation of ligands for D2-like receptors, emphasizing the significance of arylalkyl substituents in enhancing the potency and selectivity of binding affinity. This research sheds light on the pharmacophoric groups, including 4'-fluorobutyrophenones and 3-methyl-7-azaindoles, demonstrating their contributions to the selectivity and potency of synthesized agents at D2-like receptors (Sikazwe et al., 2009).

Synthesis Methodologies

The paper by Qiu et al. (2009) presents a practical synthesis method for 2-Fluoro-4-bromobiphenyl, a key intermediate in the manufacture of certain pharmaceuticals. This research indicates a broader interest in developing efficient synthesis routes for compounds with specific functional groups, which could potentially include the synthesis of complex molecules like N3-(4-fluorobenzyl)-3-methyl-N1-(3,4,5-trimethoxyphenyl)piperidine-1,3-dicarboxamide (Qiu et al., 2009).

Relevance in Medicinal Chemistry

The work of Philip et al. (2020) discusses the applications of tert-butanesulfinamide in the synthesis of N-heterocycles via sulfinimines, providing insights into the stereoselective synthesis of amines and derivatives. This methodology offers access to structurally diverse piperidines, pyrrolidines, azetidines, and their fused derivatives, indicating the importance of piperidine derivatives in developing therapeutic compounds (Philip et al., 2020).

Therapeutic Potential

Peixoto et al. (2021) review the potential of Piper spp. as a source of new compounds for the treatment of leishmaniasis. This highlights the significance of natural products and phytotherapy in developing new treatments, where the structure of N3-(4-fluorobenzyl)-3-methyl-N1-(3,4,5-trimethoxyphenyl)piperidine-1,3-dicarboxamide could serve as a lead or model for synthesizing new compounds with specific bioactivities (Peixoto et al., 2021).